Deanol bitartrate

• IUPAC Name: 2,3-dihydroxybutanedioic acid;2-(dimethylamino)ethanol
• InChI: InChI=1S/C4H11NO.C4H6O6/c1-5(2)3-4-6;5-1(3(7)8)2(6)4(9)10/h6H,3-4H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key: UIEGYKVRCKDVKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCO.C(C(C(=O)O)O)(C(=O)O)O
• Molecular Formula: C8H17NO7
• Molecular Weight: 239.22 g/mol
• CAS No.: 29870-28-8, 5988-51-2

Description

Deanol bitartrate, also known as DMAE bitartrate, is the bitartrate salt of 2-(dimethylamino)ethanol (DMAE) . This organic compound is presented as a white, crystalline powder and is supplied for laboratory research applications only. It is strictly for use in controlled settings and is not intended for diagnostic, therapeutic, or personal use. As a chemical precursor to choline, this compound is a subject of interest in neuroscience research for its potential to influence acetylcholine levels, a critical neurotransmitter involved in nervous system function . This mechanism has driven its investigation in various experimental models related to cognitive function and memory . Furthermore, in biochemical and cosmetic dermatology research, DMAE has been studied for its skin-firming properties and its role as a moderately active anti-inflammatory agent in in vitro models . Research into its absorption, distribution, metabolism, and excretion has shown that in rodent models, this compound is well-absorbed and rapidly excreted, with the N-oxide metabolite and unmetabolized parent compound identified as the primary urinary products . Scientists utilize this compound to explore motor activity, cholinergic system dynamics, and cellular processes regulated by acetylcholine in the skin and other tissues .

Molecular and Biochemical Mechanisms of Action

Role as a Precursor in Endogenous Compound Biosynthesis

Deanol is structurally similar to choline (B1196258), an essential nutrient vital for numerous physiological functions. choline-betaine.comnih.gov This structural analogy forms the basis for its proposed role as a precursor in the synthesis of important endogenous compounds.

Intermediary in Choline Pathway Dynamics

The body can process deanol in the liver to produce choline. wikidoc.org However, the conversion of deanol to choline in the brain is a subject of debate. wikidoc.org Some studies suggest that deanol that crosses the blood-brain barrier can be methylated to form choline. nih.gov Research in rats has indicated that deanol administration can lead to increased choline concentrations in both plasma and the brain. nih.gov Choline is crucial for the synthesis of phosphatidylcholine and sphingomyelin, which are key phospholipid components of cell membranes. nih.gov It is also a precursor for the neurotransmitter acetylcholine (B1216132) and a source of methyl groups for metabolic reactions. researchgate.net

Modulation of Acetylcholine Production Kinetics

The relationship between deanol and the neurotransmitter acetylcholine has been a primary focus of research. Acetylcholine is a critical signaling molecule involved in memory, learning, and muscle control. nih.govrxlist.com The prevailing hypothesis has been that by serving as a precursor to choline, deanol could indirectly increase the synthesis of acetylcholine. rxlist.comatamankimya.comresearchgate.net However, the direct methylation of deanol to choline within the brain has been contested. wikidoc.orgatamankimya.com Some research suggests that while deanol may increase brain choline levels, it might not directly alter the levels of acetylcholine. nih.gov Other studies propose that deanol's effects might be more pronounced when the normal production or utilization of choline for acetylcholine synthesis is impaired. nih.gov

Interaction with Cellular and Subcellular Structures

Deanol's influence extends to the fundamental components of cells, particularly neuronal membranes.

Incorporation into Phospholipid Constituents of Neuronal Membranes

Instead of being directly converted to choline in the brain, evidence suggests that deanol can be directly incorporated into phospholipids (B1166683), forming phosphatidyldimethylaminoethanol. wikidoc.orgatamankimya.com This molecule can then be integrated into neuronal cell membranes, taking the place of phosphatidylcholine. wikidoc.orggoogle.com This incorporation is thought to be a key mechanism through which deanol exerts its effects at a cellular level. atamankimya.comgoogle.com Studies have shown that this process can lead to the accumulation of deanol within tissues due to the slow metabolic turnover of phospholipids. nih.gov

Influence on Membrane Biophysical Properties, including Fluidity and Permeability

The integration of phosphatidyldimethylaminoethanol into nerve membranes is believed to alter their biophysical properties. wikidoc.org Specifically, it has been suggested that this incorporation can increase membrane fluidity and permeability. wikidoc.orgatamankimya.com The fluidity of a cell membrane, determined by its lipid composition, is crucial for its function, affecting processes like permeability to ions and small molecules. lipotype.comuvigo.es An increase in membrane fluidity can impact the activity of membrane-bound proteins and signaling pathways. researchgate.net

Antioxidant and Free Radical Scavenging Capabilities

Beyond its role in cellular structure and neurotransmitter pathways, deanol has been investigated for its antioxidant properties.

Research indicates that deanol exhibits free-radical scavenging activity. atamanchemicals.comatamanchemicals.com It has been identified as a potent scavenger of hydroxyl free radicals within the cell membrane. google.com Hydroxyl radicals are highly reactive and can cause significant damage to cellular components, including lipids and proteins. worldhealth.net By neutralizing these radicals, deanol may help protect cell membranes from oxidative stress. google.comworldhealth.net Electron Spin Resonance (EPR) studies have been used to analyze the capacity of deanol to scavenge specific free radicals. conicet.gov.ar This antioxidant activity may contribute to its reported effects on cellular health and function. google.comresearchgate.net

Interactive Data Table: Research Findings on Deanol Bitartrate (B1229483)

Mechanism	Key Findings	Supporting Evidence
Choline Precursor	Processed by the liver into choline. wikidoc.org	Rat experiments showed increased plasma and brain choline levels after deanol administration. nih.gov
Acetylcholine Production	Hypothesized to increase acetylcholine synthesis by providing choline. rxlist.comatamankimya.com	The direct conversion to acetylcholine in the brain is debated. wikidoc.org
Membrane Incorporation	Incorporated into neuronal membranes as phosphatidyldimethylaminoethanol. wikidoc.orgatamankimya.com	This leads to the persistence of deanol in tissues. nih.govworldhealth.net
Membrane Fluidity	Increases fluidity and permeability of nerve membranes. wikidoc.orgatamankimya.com	Altered membrane fluidity can affect cellular function. lipotype.comresearchgate.net
Antioxidant Activity	Acts as a scavenger of free radicals, particularly hydroxyl radicals. google.comconicet.gov.ar	This may protect against oxidative damage to cell membranes. worldhealth.net

Immunomodulatory Aspects: Influence on Cytokine Secretion

Emerging research has highlighted the immunomodulatory and anti-inflammatory properties of deanol. atamanchemicals.comatamankimya.comresearchgate.net Growing evidence points to acetylcholine itself acting as a widespread, cytokine-like molecule that helps regulate fundamental cellular activities such as proliferation, differentiation, and secretion. ebi.ac.ukresearchgate.netnih.govresearchgate.net This regulatory function may be a key contributor to the observed cutaneous and systemic effects of deanol. nih.govresearchgate.net

The compound has demonstrated an ability to act as a free radical scavenger and exhibits anti-inflammatory activity. atamanchemicals.comatamankimya.com Specifically, in vitro studies have shown that DMAE can inhibit the secretion of certain pro-inflammatory cytokines. atamankimya.com This suggests a potential mechanism for its anti-inflammatory effects at a cellular level. atamankimya.comresearchgate.net

The table below summarizes key research findings on the influence of deanol on cytokine secretion.

Cytokine	Observed Effect	Research Context	Reference
Interleukin-2 (IL-2)	Inhibition of secretion	In vitro studies	atamankimya.com
Interleukin-6 (IL-6)	Inhibition of secretion	In vitro studies	atamankimya.com

Preclinical Research Paradigms and Experimental Findings

In Vitro Cellular and Biochemical Investigations

Laboratory studies using cell cultures have explored the direct effects of deanol and its derivatives on fundamental cellular activities, including proliferation, inflammation, and oxidative stress.

The role of deanol as a precursor to acetylcholine (B1216132) has led to investigations into its influence on basic cellular processes regulated by cholinergic systems. researchgate.net Growing evidence suggests that acetylcholine functions as a ubiquitous cytokine-like molecule that can regulate cellular proliferation, differentiation, and viability in a paracrine and autocrine manner. researchgate.net Cholinergic receptors have been identified on the surface of various cells, including fibroblasts and keratinocytes, where their activation can modulate cell growth. researchgate.net Some research has suggested that DMAE may increase new cell growth. researchgate.net However, direct, quantitative studies detailing the specific effects of deanol bitartrate (B1229483) on the rates of cellular proliferation and DNA synthesis in various cell lines remain limited in the available scientific literature. Methodologies for such analysis often include assays to measure DNA synthesis, such as monitoring the incorporation of labeled nucleosides or evaluating unscheduled DNA synthesis, which indicates DNA repair mechanisms. tga.gov.au

The potential anti-inflammatory properties of deanol have been a subject of scientific interest. researchgate.net Activated macrophages are known to play a critical role in inflammation through the production of various pro-inflammatory mediators, such as nitric oxide, various interleukins (e.g., IL-1β, IL-6), and tumor necrosis factor-alpha (TNF-α). plos.org Research on meclofenoxate (B1676130), a compound containing deanol, has shown that it can reduce the levels of pro-inflammatory mediators in animal models. mdpi.comnih.gov These mediators, which can include lysophosphatidylcholine (B164491) (lysoPC), are key drivers in the inflammatory cascade. nih.gov While these findings suggest a potential mechanism, direct in vitro studies characterizing the dose-dependent effects of deanol bitartrate on the production of specific pro-inflammatory cytokines and mediators in cell cultures, such as lipopolysaccharide-stimulated macrophages, are not extensively detailed in the reviewed literature.

Table 1: Summary of Reported In Vitro Effects of Deanol (DMAE)

Parameter	Observed Effect/Mechanism	Supporting Evidence
Cellular Proliferation	May modulate cellular proliferation and increase new cell growth, potentially through its role as an acetylcholine precursor. researchgate.net	Cholinergic receptors on fibroblasts and keratinocytes can modulate cell viability and differentiation. researchgate.net
Inflammation	Postulated to have an anti-inflammatory effect. researchgate.net	A related compound, meclofenoxate, was found to reduce pro-inflammatory mediator levels in vivo. mdpi.comnih.gov
Oxidative Stress	Exhibits antioxidant properties and may inhibit the production of lipofuscin, a pigment linked to increased reactive oxygen species (ROS). researchgate.netresearchgate.net	Meclofenoxate, which contains deanol, has been shown to reduce oxidative stress in animal models. mdpi.comnih.gov

Deanol is reported to possess antioxidant capabilities. researchgate.net One proposed mechanism for this effect is its ability to inhibit the production of lipofuscin, an age-related pigment. researchgate.net The accumulation of lipofuscin in cells is associated with poorly functioning lysosomes, which can lead to an increase in dysfunctional mitochondria and a subsequent rise in the production of reactive oxygen species (ROS). researchgate.net The characterization of a compound's effect on oxidative stress in vitro typically involves the use of fluorescent probes to detect specific ROS and reactive nitrogen species (RNS). For instance, dihydroethidium (B1670597) (DHE) is used to measure superoxide, 10-acetyl-3,7-dihydrophenoxazine (Amplex Red) detects hydrogen peroxide, and dichlorohydrofluorescein diacetate (DCF-DA) is employed for measuring hydroxyl radicals. nih.gov While studies on the related compound meclofenoxate have demonstrated a reduction in oxidative stress in animal models, detailed in vitro quantitative data on the direct impact of this compound on these specific oxidative stress markers is not widely available. mdpi.comnih.gov

Animal Model Studies in Neurochemistry and Neurocognition

Animal studies have been pivotal in exploring the hypothesis that this compound acts as a neuroactive compound by influencing the synthesis of key neurotransmitters.

Much of the research on deanol has centered on its identity as a choline (B1196258) precursor and its subsequent effect on acetylcholine, a primary neurotransmitter involved in learning and memory. mdpi.comnih.govjebms.org However, the findings from in vivo experiments have been inconsistent. atamanchemicals.com Some research suggests that due to its structure, deanol may cross the blood-brain barrier more readily than choline itself. lifeextension.compriceplow.com

The effect of deanol administration on choline and acetylcholine concentrations in the brain is a subject of scientific debate. Some studies in rats have demonstrated that deanol derivatives can increase extracellular levels of both choline and its product, acetylcholine, in specific brain regions like the prefrontal cortex. mdpi.comnih.gov Another compound containing deanol, meclofenoxate, was found to significantly increase choline levels in the central nervous system of rats, which was accompanied by a rise in acetylcholine within the hippocampus. mdpi.comnih.gov

Table 2: Findings from Animal Studies on Deanol's Effect on Brain Choline and Acetylcholine

Compound Administered	Animal Model	Brain Region	Effect on Choline	Effect on Acetylcholine	Citation
Dimethylaminoethanol (B1669961) pyroglutamate (B8496135)	Rat	Prefrontal Cortex	Increased	Increased	mdpi.comnih.gov
Meclofenoxate (contains Deanol)	Rat	CNS (general), Hippocampus	Increased	Increased (in Hippocampus)	mdpi.comnih.gov
Deanol	Rat	Brain (general)	No significant change (in brain)	No significant change	atamanchemicals.com
Deanol acetamidobenzoate	Rat	Brain (general)	Elevated (in blood), Suppressed uptake (into brain)	Not directly measured, effect considered complex	science.gov
Deanol	Rat	Brain (general)	Increased	Increased	plos.org

Alterations in Neurotransmitter Precursor and Product Concentrations within the Central Nervous System

Quantification of Acetylcholine Concentrations in Hippocampal and Prefrontal Cortical Areas

Preclinical investigations in animal models have explored the impact of deanol-related compounds on neurotransmitter levels in key brain regions associated with cognition. One study utilizing in-vivo microdialysis in conscious, freely moving rats found that the administration of dimethylaminoethanol pyroglutamate (DMAE p-Glu), a compound derived from deanol, led to a quantifiable increase in the extracellular concentrations of both choline and acetylcholine in the medial prefrontal cortex. researchgate.net Deanol is considered a precursor to choline, which in turn is essential for the synthesis of acetylcholine, a primary neurotransmitter implicated in learning and memory processes. nih.govaapmpharmacy.comlifeextension.com Animal studies have demonstrated that supplementing with choline can increase its levels in the brain, subsequently boosting the capacity for acetylcholine production. lifeextension.com The observed elevation of acetylcholine in the prefrontal cortex of rats following the administration of a deanol derivative provides direct evidence of its pro-cholinergic activity in this specific brain area. researchgate.netnih.gov

Table 1: Effects of Deanol Derivative on Neurotransmitter Concentrations

Compound	Animal Model	Brain Region	Technique	Finding	Citation
Dimethylaminoethanol pyroglutamate	Rat	Medial Prefrontal Cortex	Intracerebral Microdialysis	Increased extracellular levels of Choline and Acetylcholine	researchgate.net

Evaluation of Cognitive Performance in Animal Models

The potential cognitive-enhancing effects of this compound and its derivatives have been assessed in various animal models using a range of behavioral paradigms.

Spatial memory, a critical cognitive function, has been a key focus of deanol research in animal studies. atamanchemicals.comwikipedia.orgatamanchemicals.com In one significant preclinical study, the administration of dimethylaminoethanol pyroglutamate was shown to improve the performance of rats in the Morris water maze test, a classic paradigm for evaluating spatial learning and memory. researchgate.net This finding suggests that the compound can enhance the ability of animals to learn and remember spatial information. Further supporting this, other reports on animal tests indicate a potential benefit of deanol for improving spatial memory. atamanchemicals.comwikipedia.orgatamanchemicals.commdpi.com

Working memory, the cognitive system responsible for temporarily holding and manipulating information, has also been investigated in relation to deanol compounds. Research has shown that specific derivatives can positively influence this cognitive domain. For instance, a study found that dimethylaminoethanol cyclohexyl carboxylate fumarate (B1241708) significantly enhanced the working memory performance of rats in the radial arm maze, a task that requires animals to remember which arms of a maze they have already visited to retrieve a food reward. nih.gov This suggests an improvement in the capacity to hold and update information over short periods. Animal tests have more broadly pointed to a possible benefit for working memory function. atamanchemicals.comwikipedia.orgatamanchemicals.com

To simulate cognitive deficits observed in certain neurological conditions, researchers often use pharmacological agents like scopolamine (B1681570) in animal models. Scopolamine is a muscarinic cholinergic receptor antagonist that impairs cholinergic transmission in the brain, leading to cognitive deficits, particularly in memory. mdpi.comresearchgate.net This induced impairment serves as a robust model to test the efficacy of potential cognitive enhancers. researchgate.net

Preclinical studies have demonstrated that deanol derivatives can counteract these chemically-induced memory deficits. In rats, dimethylaminoethanol pyroglutamate was found to reduce the scopolamine-induced memory impairment in a passive avoidance behavior test. researchgate.netnih.gov This indicates that the compound can mitigate the negative effects of cholinergic blockade on memory retention. researchgate.net

Table 2: Evaluation of Deanol Derivatives in Animal Cognitive Models

Compound	Animal Model	Cognitive Domain	Paradigm	Outcome	Citation
Dimethylaminoethanol pyroglutamate	Rat	Spatial Memory	Morris Water Maze	Improved performance	researchgate.net
Dimethylaminoethanol cyclohexyl carboxylate fumarate	Rat	Working Memory	Radial Arm Maze	Significantly enhanced performance	nih.gov
Dimethylaminoethanol pyroglutamate	Rat	Memory (in deficit model)	Passive Avoidance (Scopolamine-induced deficit)	Reduced memory deficit	researchgate.netnih.gov

Neurobiological Investigations

Beyond behavioral outcomes, research has begun to explore the underlying neurobiological mechanisms that may contribute to the observed effects of this compound.

Neuroplasticity, the brain's ability to reorganize itself by forming new neural connections, is fundamental to learning and memory. While direct studies on this compound and broad neuroplasticity markers are still emerging, some research points to potential mechanisms at the cellular level. atamanchemicals.com One proposed mechanism involves the integration of deanol into neuronal membranes. wikidoc.org

In this model, it is suggested that in the brain, deanol (as dimethylaminoethanol) is bound to phospholipids (B1166683) to create phosphatidyl-dimethylaminoethanol. wikidoc.org This newly formed molecule is then incorporated into nerve cell membranes. This incorporation is hypothesized to increase the fluidity and permeability of the neuronal membrane, which could, in turn, influence synaptic function and cellular signaling pathways. wikidoc.org Such alterations in membrane properties represent a form of cellular plasticity and may also contribute to antioxidant effects within the neuron. wikidoc.org Ongoing research continues to explore the potential effects of deanol on neuroplasticity and neuroprotection to better understand its role in cognitive function. atamanchemicals.com

Research into Neuroprotective Effects and Associated Pathways

Preclinical investigations in animal models suggest that deanol possesses neuroprotective properties, primarily linked to its role within the cholinergic system. Deanol is recognized as a precursor to choline, a vital component for the synthesis of acetylcholine, the principal neurotransmitter involved in learning and memory. nih.govjebms.org Evidence from animal studies indicates that deanol can cross the blood-brain barrier more effectively than choline itself, potentially increasing choline levels within the brain. lifeextension.com

In rat experiments, a related compound, dimethylaminoethanol pyroglutamate, was observed to increase the extracellular levels of both choline and acetylcholine in the medial prefrontal cortex. nih.govresearchgate.net This elevation in key neurotransmitters was associated with improved performance in spatial memory tasks and a reduction in memory deficits induced by scopolamine, a substance known to impair cholinergic function. nih.govresearchgate.netresearchgate.net The neuroprotective effects of ethanolamine (B43304) derivatives like deanol appear to develop gradually, with measurable changes occurring after administration over several weeks or months in animal studies. researchgate.net

Beyond its influence on neurotransmitter levels, deanol is also reported to have an antioxidant effect, which may contribute to its neuroprotective profile by mitigating oxidative stress. researchgate.net Some research suggests it may help reduce neuronal damage during cerebral ischemia. researchgate.net An alternative hypothesis on its mechanism posits that deanol may inhibit the metabolic breakdown of choline, thereby increasing its availability for acetylcholine synthesis, and may also directly stimulate cholinergic receptors. nootropicsexpert.comscience.gov

Table 1: Summary of Preclinical Neuroprotective Findings for Deanol and Related Compounds

Animal Model	Compound Administered	Observed Effects	Proposed Pathway/Mechanism	Citations
Rat	Dimethylaminoethanol pyroglutamate	Increased extracellular choline and acetylcholine in the prefrontal cortex; improved spatial memory.	Acts as a procholinergic agent; indirect acetylcholine precursor.	nih.govresearchgate.net
Rat	Dimethylaminoethanol pyroglutamate	Reduced scopolamine-induced memory deficits in passive avoidance behavior.	Counteracts cholinergic deficit.	researchgate.netresearchgate.net
Rat	Deanol	Potential reduction of neuronal damage during cerebral ischemia.	Antioxidant effects; precursor to choline.	researchgate.net
Rat	Deanol acetamidobenzoate	Inhibited transport of choline across the blood-brain barrier but also elevated blood choline levels.	Competes with choline for the same carrier mechanism.	science.gov

Analysis of Lipofuscin Accumulation in Neural Tissues

A significant area of preclinical research into deanol's effects involves its impact on lipofuscin, a pigment composed of aggregated molecular waste that accumulates in neural and other tissues as a function of age. lifeextension.comnootropicsexpert.com This accumulation is a hallmark of cellular aging and is associated with compromised lysosomal function and an increase in poorly functioning mitochondria. researchgate.net

Studies have shown that deanol can inhibit the formation and reduce the accumulation of lipofuscin deposits within cells. lifeextension.comresearchgate.netatamankimya.com While direct studies on this compound are limited, research using centrophenoxine, a compound that is metabolized into deanol in the body, has provided key insights. lifeextension.comnootropicsexpert.com In animal models, the administration of centrophenoxine to aged mice resulted in a notable reduction of lipofuscin in the nervous system, including the retinal pigment epithelium. lifeextension.com This action is considered a key mechanism behind its neuroprotective qualities, as it helps clear cellular waste that can impair normal function. nootropicsexpert.comresearchgate.net

Experimental models have been developed to study the dynamics of lipofuscin accumulation. For instance, subjecting rats to restraint stress was shown to significantly accelerate the formation of lipofuscin in the Purkinje neurons of the cerebellum, providing a viable paradigm for testing the efficacy of therapeutic interventions. nih.gov

Table 2: Preclinical Findings on Lipofuscin Accumulation

Animal Model	Compound Administered	Finding	Implication	Citations
Old Mice	Centrophenoxine	Reduced lipofuscin pigments in the nervous system and retinal epithelium.	Deanol, as a metabolite, acts as a scavenger of cellular waste pigment.	lifeextension.com
Old Rats	Centrophenoxine	Decreased lipofuscin pigments in the nervous system.	May reverse the age-related accumulation of lipofuscin.	lifeextension.com
Rat	Restraint Stress	Increased lipofuscin content in Purkinje neurons by up to 38.3% after 48 hours.	Establishes a model for experimentally induced lipofuscinogenesis.	nih.gov

Broader Systemic Physiological Effects in Animal Models

Effects on Erythrocyte Deformability and Cerebral Blood Flow Dynamics

The ability of red blood cells (erythrocytes) to change shape, known as deformability, is crucial for microcirculation and effective tissue perfusion, including in the brain. Some nootropic compounds have been shown to improve erythrocyte plasticity, thereby enhancing cerebral blood flow. nih.gov For example, piracetam (B1677957) and naftidrofuryl have demonstrated effects on enhancing erythrocyte deformability in animal and human studies. nih.gov

While direct preclinical evidence specifically linking this compound to improved erythrocyte deformability is not extensively documented in the reviewed literature, some sources suggest that deanol may promote the widening of blood vessels. jebms.org This vasodilatory effect could potentially increase cerebral blood flow, allowing for greater delivery of oxygen and nutrients to brain tissue. jebms.org Research on related mechanisms has shown that extracts from erythrocytes can potentiate neurogenic vasoconstriction in isolated dog cerebral arteries, highlighting the complex interplay between blood components and cerebral vascular tone. nih.gov

Impact on Neuronal Energy Metabolism

Deanol is reported to exert a positive effect on the energy metabolism of neurons. nih.gov This effect is likely intertwined with its other biochemical functions. The accumulation of lipofuscin, which deanol helps to reduce, is directly linked to an increase in poorly functioning mitochondria. researchgate.net By mitigating lipofuscin buildup, deanol may support the maintenance of a healthier mitochondrial population, which is essential for efficient cellular energy production.

Furthermore, other nootropic agents have been shown to directly stimulate brain energy metabolism. For instance, dihydroergotoxine (B79615) was found to stimulate local glucose utilization in parts of the rat brain associated with learning and memory. nih.gov Similarly, naftidrofuryl has been noted for its effects on the brain's energy metabolism. researchgate.net Deanol's role as a precursor for choline is also relevant, as choline is a critical component of phospholipids like phosphatidylcholine, which are fundamental to the structural integrity and function of neuronal membranes, processes that are highly dependent on cellular energy. lifeextension.com

Synthetic Chemistry and Advanced Analytical Methodologies

Synthetic Routes for Deanol Bitartrate (B1229483) and Structural Analogues

Deanol, chemically known as 2-(dimethylamino)ethanol (DMAE), is a bifunctional organic compound featuring both a tertiary amine and a primary alcohol group. wikipedia.org Its bitartrate salt is a common form used in various applications. nih.gov The synthesis of deanol bitartrate is a multi-step process involving the initial formation of the deanol base followed by salt formation.

The industrial synthesis of deanol is primarily achieved through the ethoxylation of dimethylamine (B145610). wikipedia.org This reaction involves the ring-opening of ethylene (B1197577) oxide by dimethylamine. The nucleophilic dimethylamine attacks one of the carbon atoms of the ethylene oxide ring, leading to the formation of the 2-(dimethylamino)ethanol molecule.

Reaction: (CH₃)₂NH + C₂H₄O → (CH₃)₂NCH₂CH₂OH

Following the synthesis of the deanol base, this compound is prepared through a straightforward acid-base reaction. Deanol is reacted with L-(+)-tartaric acid in an appropriate solvent. The basic tertiary amine group of deanol accepts a proton from one of the carboxylic acid groups of tartaric acid, resulting in the formation of the bitartrate salt, 2-(dimethylamino)ethanol (2R,3R)-2,3-dihydroxysuccinate. pharmacompass.com This salt is a white powder containing 37% deanol by weight. wikipedia.org

The chemical structure of deanol makes it a versatile precursor and intermediate in the synthesis of a range of other chemical compounds. wikipedia.orgnih.gov Its bifunctionality allows for reactions at either the hydroxyl or the tertiary amine group.

Deanol serves as a key starting material for various pharmaceutical intermediates and active ingredients. A notable example was its use in the synthesis of deanol p-acetamidobenzoate (marketed as Deaner), a prescription drug that was available in the U.S. until 1983. nih.govnih.gov In this derivatization, the hydroxyl group of deanol is esterified with p-acetamidobenzoic acid.

Beyond pharmaceuticals, deanol is a precursor for industrial chemicals. It is used to produce 2-dimethylaminoethyl chloride, a nitrogen mustard. wikipedia.org Furthermore, the esterification of deanol with acrylic acid yields dimethylaminoethyl acrylate, which is utilized as a flocculating agent. wikipedia.org It also serves as an intermediate in the manufacturing of dyestuffs and corrosion inhibitors and is employed as a curing agent for epoxy and polyurethane resins. wikipedia.orgnih.gov

Calorimetric and Potentiometric Analytical Approaches

Differential Scanning Calorimetry (DSC) for Thermochemical and Stability Studies

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to study the thermal properties and stability of this compound. In a DSC experiment, the difference in the amount of heat required to increase the temperature of a sample and a reference is measured as a function of temperature. This provides information on physical and chemical changes involving heat flow, such as melting and decomposition. nih.gov

DSC analysis has been utilized in preformulation studies to compare the stability of deanol and its salt, this compound. researchgate.net The resulting thermogram for this compound reveals key thermal events that define its stability profile. The compound typically exhibits a sharp endothermic peak corresponding to its melting point. Following this, at higher temperatures, an exothermic event is observed, which signifies the thermal decomposition of the compound. This decomposition is often accompanied by a corresponding weight loss, which can be confirmed by Thermogravimetric Analysis (TGA). researchgate.net

Table 3: Key Thermal Events for this compound from Thermal Analysis

Thermal Event	Approximate Temperature Range	Type of Event	Significance
Melting	111–113 °C	Endothermic	Represents the phase transition from solid to liquid.
Decomposition	> 150 °C	Exothermic	Indicates the onset of thermal degradation, defining the upper limit of thermal stability. researchgate.net

These data are crucial for determining appropriate storage conditions and understanding the compound's stability during the manufacturing of formulations.

Theoretical Pharmacology and Neurobiological Hypotheses

Integration within the Cholinergic Hypothesis of Cognitive Dysregulation

The cholinergic hypothesis of cognitive dysregulation posits that a deficiency in the neurotransmitter acetylcholine (B1216132) is a critical factor in the development of memory loss and cognitive decline, particularly in conditions like senile dementia and Alzheimer's disease. nih.gov Acetylcholine is a primary neurotransmitter involved in learning, memory, and attention. nih.govjebms.org Cholinergic pathways are understood to be crucial in modulating neuronal activity and plasticity, which are fundamental to cognitive processes. atamanchemicals.com

Deanol was initially proposed as a potential therapeutic agent based on the hypothesis that it could serve as a direct precursor to acetylcholine in the brain. nih.govwebmd.com The theory suggested that by crossing the blood-brain barrier, deanol could be methylated to form choline (B1196258), thereby increasing the available pool for acetylcholine synthesis. rxlist.comnih.gov This proposed mechanism aimed to enhance cholinergic transmission and, consequently, ameliorate the cognitive deficits associated with acetylcholine deficiency. nih.govnih.gov

Conversely, experiments in rats have shown that deanol's effects on behavior are dependent on the state of the cholinergic system. nih.gov In studies using hemicholinium-3 (B1673050) (a substance that decreases acetylcholine synthesis), deanol demonstrated a dose-dependent ability to suppress the behavioral hyperactivity induced by the cholinergic deficit. nih.gov This suggests an interaction with the cholinergic system, even if the precise mechanism is not direct precursor supplementation. nih.gov Another related compound, meclofenoxate (B1676130), which contains a DMAE moiety, was found to increase choline and acetylcholine levels in the rat hippocampus, suggesting that the effects of deanol-containing compounds on the cholinergic system might be more complex than initially hypothesized. mdpi.com

Theoretical Framework for Deanol Bitartrate (B1229483) as a Nootropic Agent

Nootropics, often referred to as "smart drugs," are substances believed to enhance cognitive functions like memory, creativity, and motivation. researchgate.net Deanol bitartrate is frequently classified as a nootropic, primarily based on its theoretical role as an acetylcholine precursor. ontosight.aijebms.org The central hypothesis is that by optimizing the production of acetylcholine, deanol can support the neurochemical processes that underpin learning and memory. nih.govmdpi.com

The theoretical nootropic effects of deanol are supported by several proposed mechanisms beyond simple acetylcholine precursor activity:

Enhanced Neuronal Membrane Function: Some theories propose that nootropics can positively affect the metabolism of phospholipids (B1166683) in neuronal membranes, which is vital for signal transduction and cell integrity. nih.gov

Neuroprotection: A general characteristic attributed to some nootropics is the ability to protect brain tissue from neurotoxicity and antihypoxic effects (protecting against low oxygen). nih.gov

Animal studies have provided some evidence for the cognitive-enhancing potential of deanol and its derivatives. For example, dimethylaminoethanol (B1669961) pyroglutamate (B8496135) was shown to increase extracellular levels of choline and acetylcholine in the prefrontal cortex of rats, which correlated with improved spatial memory. nih.gov Another derivative, dimethylaminoethanol cyclohexyl carboxylate fumarate (B1241708), significantly enhanced working memory performance in rats. nih.gov In human research, an electroencephalogram (EEG) analysis of individuals taking a supplement containing DMAE showed increased alertness and attention. nih.gov

The table below summarizes key research findings related to the nootropic hypotheses of deanol.

Interactive Table: Research Findings on Deanol's Nootropic Potential

Study Type	Subject	Compound(s)	Key Findings	Reference(s)
In Vivo Animal Study	Rats	Dimethylaminoethanol pyroglutamate	Increased choline and acetylcholine levels in the prefrontal cortex; improved spatial memory.	nih.govmdpi.com
In Vivo Animal Study	Rats	Dimethylaminoethanol cyclohexyl carboxylate fumarate	Significantly enhanced working memory performance in the radial arm maze.	nih.gov
Human Study (EEG)	Humans	Supplement containing DMAE	Increased alertness and attention over a three-month period.	nih.gov
Open-label Human Study	Senile Outpatients	Deanol	Produced positive behavioral changes (reduced depression, increased motivation) but no significant improvement in memory or cognitive test scores.	nih.gov

Hypothetical Interactions and Synergistic Effects with Other Neurochemical Systems and Pharmacological Modulators

The theoretical effects of this compound are not confined to the cholinergic system in isolation. Its interactions with other neurochemical systems and pharmacological agents are critical to understanding its complete pharmacological profile. The primary area of hypothetical interaction is with drugs that also modulate the cholinergic system.

Cholinergic Agents: It is hypothesized that deanol could have additive or synergistic effects when co-administered with other cholinergic drugs, such as acetylcholinesterase inhibitors used in the treatment of Alzheimer's disease (e.g., donepezil, rivastigmine). rxlist.comwebmd.com The theory is that by potentially increasing the substrate for acetylcholine synthesis (deanol) while simultaneously preventing its breakdown (acetylcholinesterase inhibitors), there could be a more significant net increase in cholinergic activity. This could also theoretically increase the risk of cholinergic side effects. rxlist.comwebmd.com

Anticholinergic Agents: Conversely, deanol is hypothesized to have an antagonistic effect when used with anticholinergic drugs (e.g., atropine, scopolamine). rxlist.comwebmd.com Anticholinergic medications work by blocking acetylcholine receptors. By theoretically increasing acetylcholine levels, deanol could counteract the effects of these drugs, potentially reducing their efficacy. webmd.com

CNS Depressants: Deanol may increase the activity of central nervous system (CNS) depressants. drugbank.com This interaction is not fully understood but suggests that deanol's effects may extend to other neurotransmitter systems that regulate arousal and consciousness, such as GABAergic or histaminergic systems.

An experimental study in rats highlighted the interactive nature of deanol within the cholinergic system. When administered alone, deanol had no significant effect on the behaviors measured. However, when administered with hemicholinium-3 (HC-3), a substance that depletes acetylcholine, deanol dose-dependently counteracted the behavioral changes induced by HC-3. nih.gov This finding supports the hypothesis that deanol's behavioral effects are contingent upon the functional state of the cholinergic system. nih.gov

The table below outlines the hypothetical interactions between deanol and other pharmacological modulators.

Interactive Table: Hypothetical Interactions of Deanol with Pharmacological Modulators

Interacting Agent Class	Example Agents	Hypothetical Effect	Proposed Mechanism	Reference(s)
Cholinergic Drugs	Donepezil, Rivastigmine, Pilocarpine	Increased cholinergic effects	Potential increase in acetylcholine synthesis combined with decreased breakdown or direct receptor stimulation.	rxlist.comwebmd.com
Anticholinergic Drugs	Atropine, Scopolamine (B1681570), some Antihistamines	Decreased efficacy of anticholinergic drugs	Deanol may increase acetylcholine levels, competing with the blocking action of the anticholinergic drug at the receptor site.	rxlist.comwebmd.com
Acetylcholine Synthesis Inhibitors	Hemicholinium-3	Deanol suppresses the effects of the inhibitor	Deanol's effects become apparent when the cholinergic system is compromised, suggesting a modulatory or compensatory role.	nih.gov

Q & A

Q. What documentation is essential for ensuring reproducibility of this compound studies in peer-reviewed journals?

• Methodological Answer : Follow CONSORT or ARRIVE guidelines depending on study type. Disclose:
• Synthesis protocols (e.g., CAS 17162-39-9 verification ).
• Purity certificates and chromatograms for all batches.
• Pre-registered analysis plans to reduce outcome reporting bias.
• Raw data in supplementary files, including outlier exclusion criteria and statistical code .